Cas no 86897-02-1 (1-[4-(3-FLUORO-PHENOXY)-PHENYL]-ETHANONE)

• Product Name: 1-[4-(3-FLUORO-PHENOXY)-PHENYL]-ETHANONE
• CAS No: 86897-02-1
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• CID: 992046
• PubChem ID: 13108375
• Update Time: 2025-04-20

1-[4-(3-FLUORO-PHENOXY)-PHENYL]-ETHANONE Chemical and Physical Properties

Names and Identifiers

• 1-[4-(3-FLUORO-PHENOXY)-PHENYL]-ETHANONE
• 1-[4-(3-fluorophenoxy)phenyl]ethanone
• 4'-(4-FLUOROPHENOXY)ACETOPHENONE
• 1-[4-(3-Fluorophenoxy)phenyl]ethan-1-one
• AKOS000219867
• FT-0690937
• DTXSID70518445
• 86897-02-1
• SCHEMBL11508522
• A1-04742

• MDL： MFCD01627701
• Inchi： 1S/C14H11FO2/c1-10(16)11-5-7-13(8-6-11)17-14-4-2-3-12(15)9-14/h2-9H,1H3
• InChI Key： KLUXCEGILOESMB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OC1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 230.07430775g/mol
• Monoisotopic Mass: 230.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų